Cas no 19123-67-2 ((4bβ)-1-Methyl-2β,3α,7-trihydroxy-8-methylenegibba-4-ene-1α,10β-dicarboxylic acid 1,3-lactone)

(4bβ)-1-Methyl-2β,3α,7-trihydroxy-8-methylenegibba-4-ene-1α,10β-dicarboxylic acid 1,3-lactone structure
19123-67-2 structure
Product Name:(4bβ)-1-Methyl-2β,3α,7-trihydroxy-8-methylenegibba-4-ene-1α,10β-dicarboxylic acid 1,3-lactone
CAS No:19123-67-2
MF:C19H22O6
MW:346.375108188556
CID:2086213
PubChem ID:12897223
Update Time:2024-03-04

(4bβ)-1-Methyl-2β,3α,7-trihydroxy-8-methylenegibba-4-ene-1α,10β-dicarboxylic acid 1,3-lactone Chemical and Physical Properties

Names and Identifiers

    • Isogibberellic Acid
    • (4bβ)-1-Methyl-2β,3α,7-trihydroxy-8-methylenegibba-4-ene-1α,10β-dicarboxylic acid 1,3-lactone
    • Isogibberellin A3
    • 2β,3α,7-Trihydroxy-1-methyl-8-methylenegibb-4-ene-1α,10β-dicarboxylic acid 1,3-lactone
    • CID 101297588
    • Gibberellic Acid 3-Isolactone
    • Gibb-4-ene-1,10-dicarboxylic acid, 2,3,7-trihydroxy-1-methyl-8-methylene-, γ-lactone, (1α,2β,3α,4bβ,10β)-
    • Gibberellin Acid Impurity 2 (Gibberellic Acid 3-Isolactone)
    • Inchi: 1S/C19H22O6/c1-8-6-18-7-19(8,24)4-3-10(18)9-5-11-14(20)17(2,16(23)25-11)12(9)13(18)15(21)22/h5,10-14,20,24H,1,3-4,6-7H2,2H3,(H,21,22)/t10-,11+,12+,13+,14-,17+,18-,19-/m0/s1
    • InChI Key: SLSYEBAZQRZQID-QLGAMZAISA-N
    • SMILES: O1C([C@@]2(C)[C@H]([C@H]1C=C1[C@@H]2[C@H](C(=O)O)[C@]23CC(=C)[C@](CC[C@H]21)(C3)O)O)=O

Computed Properties

  • Exact Mass: 346.14163842g/mol
  • Monoisotopic Mass: 346.14163842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • Melting Point: >141°C (dec.)
  • Boiling Point: 637.5±55.0 °C(Predicted)
  • Solubility: DMSO (Slightly), Methanol (Slightly)
  • pka: 4.15±0.70(Predicted)

(4bβ)-1-Methyl-2β,3α,7-trihydroxy-8-methylenegibba-4-ene-1α,10β-dicarboxylic acid 1,3-lactone Security Information

  • Storage Condition:Hygroscopic, -20°C Freezer, Under inert atmosphere

(4bβ)-1-Methyl-2β,3α,7-trihydroxy-8-methylenegibba-4-ene-1α,10β-dicarboxylic acid 1,3-lactone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$538.00 2024-04-20

(4bβ)-1-Methyl-2β,3α,7-trihydroxy-8-methylenegibba-4-ene-1α,10β-dicarboxylic acid 1,3-lactone Related Literature

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